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Compound of Interest

1,4-Piperazinedipropanesulfonic
Compound Name:
acid, betal,beta4-dihydroxy-

Cat. No. B1630553

Essential Safety and Handling Guide for 1,4-
Piperazinebis(propanesulfonic acid)

Chemical Identifier: 1,4-Piperazinebis(propanesulfonic acid) CAS Number: 5625-56-9
Molecular Formula: C10H22N206S2[1][2]

This document provides essential safety protocols and logistical information for handling 1,4-
Piperazinebis(propanesulfonic acid), a compound commonly used as a buffering agent in
biochemical research.[2] While this substance does not meet the criteria for classification as
hazardous under Regulation (EC) No 1272/2008, adherence to standard laboratory safety
practices is crucial.[1][3]

Personal Protective Equipment (PPE)

When handling 1,4-Piperazinebis(propanesulfonic acid), especially in its powdered form, the
following personal protective equipment is recommended to minimize exposure:
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PPE Category Item Specification

Must comply with OSHA's 29
Eye and Face Protection Safety Glasses or Goggles CFR 1910.133 or European
Standard EN166.

Wear appropriate chemical-

Skin Protection Protective Gloves )

resistant gloves.
Lab Coat/Protective Clothing To prevent skin exposure.

Recommended when dusts
Respiratory Protection Particulate Filter Respirator are generated. A P1 type filter

is suggested.

Operational and Disposal Plans

Handling and Storage:

e Ventilation: Use in a well-ventilated area. Local and general ventilation should be employed
to control dust levels.[1]

o Static Discharge: Take precautionary measures against static discharge.[1]

o Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in work
areas.[1] Contaminated clothing should be removed before entering eating areas.[1]

o Storage: Store in a tightly closed container in a dry place.[4] Recommended storage
temperature is between +2°C and +8°C.[4]

Spill Management:
o Evacuate: Evacuate the danger area.
» Containment: Cover drains to prevent the product from entering.[4]

o Cleanup: Take up the material mechanically and place it in appropriate containers for
disposal.[1][3] Avoid generating dust.[4]
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» Ventilation: Ventilate the affected area after cleanup.[1]

Disposal:

» Dispose of the substance and its container in accordance with local, regional, and national

regulations. The product should be disposed of at an approved waste disposal plant.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If you feel unwell,

seek medical advice.[3][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice.[4][5]

Ingestion

Rinse mouth. Make the victim drink water (two
glasses at most). Consult a doctor if you feel
unwell.[3][4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,4-

Piperazinebis(propanesulfonic acid) in a laboratory setting, from initial preparation to final

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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